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Compound of Interest

Compound Name: CEF6

Cat. No.: B612710

Audience: Researchers, scientists, and drug development professionals.

Introduction: CUGBP Elav-Like Family Member 6 (CELF6) is an RNA-binding protein that plays
a significant role in post-transcriptional regulation, including pre-mRNA alternative splicing and
MRNA stability.[1][2] It is prominently expressed in the kidney, brain, and testis.[1][2] Emerging
research has implicated CELF6 in various cellular processes and diseases, highlighting it as a
potential tumor suppressor in cancers such as lung, colon, and breast cancer.[1] CELF6 has
been shown to regulate cell proliferation and cell cycle progression by modulating the stability
of target mMRNAs like p21. Given its importance, accurately quantifying the expression levels of
the CELF6 gene is crucial for understanding its function and its potential as a therapeutic
target.

This document provides detailed protocols for the principal methods used to measure CELF6
gene expression: Reverse Transcription Quantitative Polymerase Chain Reaction (RT-gPCR),
RNA-Sequencing (RNA-Seq), and Microarray Analysis.

General Experimental Workflow

The overall process for measuring gene expression, regardless of the specific technology
used, follows a general workflow from sample acquisition to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Expression]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612710#how-to-measure-celf6-gene-expression-
levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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